Cas no 2171442-34-3 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid
• CAS No: 2171442-34-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5603320
• PubChem ID: 165526292
• Update Time: 2025-08-04

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1496069
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-4-methylpentanoic acid
• 2171442-34-3
• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-16(2)22(14-23(30)31)28-25(32)24(27(3,4)5)29-26(33)34-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22,24H,14-15H2,1-5H3,(H,28,32)(H,29,33)(H,30,31)/t22?,24-/m0/s1
• InChI Key： FPHMFKNMBOEZFS-GITCGBDTSA-N
• SMILES： O(C(N[C@@H](C(NC(CC(=O)O)C(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid (CAS No. 2171442-34-3)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid, identified by its CAS number 2171442-34-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structure, represents a convergence of advanced organic chemistry and biologically relevant functionalities, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The compound’s name is rich in structural detail, highlighting key functional groups that contribute to its potential biological activity. The presence of a fluoren-9-ylmethyl moiety and an N-methoxycarbonyl group suggests interactions with biological targets that may involve hydrophobic or polar interactions, depending on the context. Additionally, the (2R)-configuration at the chiral center implies a specific stereochemical arrangement that could be critical for its pharmacological properties.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating fluorene-based scaffolds due to their favorable physicochemical properties, such as high lipophilicity and photostability. These characteristics make fluorene derivatives attractive for drug design, particularly in the development of small-molecule inhibitors and probes. The specific modification of this compound with an N-methoxycarbonyl group further enhances its potential as a pharmacophore, enabling interactions with nucleophilic sites on biological targets.

The 3-(2R)-2-amino segment of the molecule introduces an amide linkage, which is a common motif in bioactive molecules. Amides are known to participate in hydrogen bonding networks, contributing to the binding affinity and specificity of drug candidates. The combination of these features—fluorene moiety, N-methoxycarbonyl group, and chiral amino functionality—makes this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have begun to explore the potential applications of such structurally complex molecules in addressing unmet medical needs. For instance, researchers have been investigating fluorene derivatives as modulators of enzyme activity and as probes for protein-protein interactions. The amide-based structure of this compound also aligns with ongoing efforts to develop peptidomimetics—molecules that mimic the bioactivity of peptides but with improved pharmacokinetic profiles.

The dimethylbutanamido and 4-methylpentanoic acid portions of the name suggest contributions to solubility and metabolic stability, which are critical factors in drug development. These structural elements may help to optimize pharmacokinetic properties, ensuring that the compound remains active in vivo while minimizing off-target effects. The chiral center at the (2R)-configuration further underscores the importance of stereochemistry in determining biological activity.

One particularly intriguing aspect of this compound is its potential as a building block for more complex drug candidates. The presence of multiple functional groups allows for further derivatization, enabling researchers to fine-tune its properties for specific therapeutic applications. For example, modifications to the fluorene moiety could enhance binding affinity or introduce new mechanisms of action.

In academic research circles, this type of molecule has been associated with studies on enzyme inhibition and receptor binding. The combination of hydrophobicity provided by the fluorene ring and polar interactions from the amide group makes it well-suited for targeting proteins involved in disease pathways. Additionally, the chiral center offers an opportunity to develop enantiomerically pure compounds, which often exhibit superior pharmacological profiles compared to racemic mixtures.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on rational drug design and structure-based drug discovery. Compounds like 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid (CAS No. 2171442-34-3) exemplify this trend by integrating multiple structural features that enhance their potential as therapeutic agents. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their biological activity.

From a synthetic chemistry perspective, this compound represents a challenging yet rewarding target due to its complexity and the need for precise functionalization at multiple positions. Advances in synthetic methodologies have enabled chemists to construct such molecules with increasing efficiency and yield, paving the way for rapid exploration of their pharmacological potential.

The broader implications of this research extend beyond individual compounds to advancements in drug discovery methodologies. Techniques such as high-throughput screening (HTS) and computational modeling are being leveraged to identify promising candidates like this one more rapidly than ever before. The integration of these technologies with traditional medicinal chemistry approaches ensures that compounds like 2171442-34-3 are evaluated effectively throughout their development pipeline.

In conclusion,3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid (CAS No. 2171442-34-3) stands as a testament to the ingenuity and precision required in modern pharmaceutical research. Its unique structural features make it a compelling candidate for further investigation into potential therapeutic applications across various disease areas. As our understanding of biological systems continues to grow,this type of compound will undoubtedly play an important role in shaping future treatments.